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Compound of Interest

Compound Name: Salfredin A4

Cat. No.: B15572804

Get Quote

While the initial inquiry sought information on "Salfredin A4," an extensive search of scientific

literature and chemical databases did not yield any compound with this designation. It is

possible that this name is a proprietary identifier, a synonym not widely used in public research,

or a potential typographical error. However, the search did reveal a significant body of research

on Combretastatin A-4 (CA-4), a potent natural product with a similar "A4" designation,

renowned for its strong anticancer properties. This guide will, therefore, focus on the well-

documented structure-activity relationships (SAR) of Combretastatin A-4 and its analogs,

providing a comprehensive overview for researchers, scientists, and drug development

professionals.

Combretastatin A-4, originally isolated from the bark of the African bush willow tree Combretum

caffrum, is a powerful inhibitor of tubulin polymerization.[1] By binding to the colchicine site on

β-tubulin, it disrupts microtubule dynamics, leading to cell cycle arrest in the G2/M phase and

subsequent apoptosis in cancer cells.[2] Its simple structure and potent activity have made it a

prime candidate for the development of numerous analogs aimed at improving its

pharmacological profile, including its poor water solubility and tendency to isomerize to the less

active trans-isomer.[3][4]
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Comparative Analysis of Combretastatin A-4
Analogs
The biological activity of Combretastatin A-4 analogs is highly dependent on specific structural

features. Modifications to the two phenyl rings (A and B) and the ethylene bridge that connects

them have profound effects on their cytotoxicity and tubulin polymerization inhibition. The

following table summarizes the structure-activity relationships for a selection of CA-4 analogs.

Compound/
Analog

A-Ring
Substitutio
n

B-Ring
Substitutio
n

Bridge
Modificatio
n

IC50 (µM)
vs. HepG2
Cells

Inhibition of
Tubulin
Polymerizat
ion (IC50,
µM)

Combretastat

in A-4 (CA-4)

3,4,5-

trimethoxy

3'-hydroxy, 4'-

methoxy
cis-alkene <0.5 0.53 - 3.0

isoCA-4
3,4,5-

trimethoxy

3'-hydroxy, 4'-

methoxy
trans-alkene >10 Weak

CA-4

Phosphate

(CA-4P)

3,4,5-

trimethoxy

3'-O-

phosphate,

4'-methoxy

cis-alkene Prodrug Prodrug

Analog 2
3,4,5-

trimethoxy

3'-amino, 4'-

methoxy
cis-alkene

Potent

activity

Potent

inhibition

Analog 4a

(Thiazole

bridge)

3,4,5-

trimethoxy

3'-hydroxy, 4'-

methoxy
Thiazole ring

Potent

activity

Potent

inhibition

Analog 6b-(E)
3,4,5-

trimethoxy

3'-hydroxy, 4'-

methoxy

Diphenyletha

none
<0.5

Dose-

dependent

inhibition

Biphenyl

Analog (MP5-

G9)

3,4,5-

trimethoxy

3'-hydroxy, 4'-

methoxy
Biphenyl

Similar to CA-

4
Not specified
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Data compiled from multiple sources.[3] IC50 values can vary depending on the cell line and

assay conditions.

Key Structure-Activity Relationship Insights:
The cis-Stilbene Bridge is Crucial: The cis configuration of the double bond is essential for

high-affinity binding to the colchicine site on tubulin. The trans-isomer, isoCA-4, is

significantly less active.

A-Ring Substitution is Optimized: The 3,4,5-trimethoxy substitution pattern on the A-ring is a

common feature of potent colchicine-site binders and is critical for activity.

B-Ring Offers Flexibility: The B-ring, particularly the 3'- and 4'-positions, is a key area for

modification to improve solubility and pharmacokinetic properties. The 3'-hydroxyl group is

important for activity, and its replacement with an amino group (as in analog 2) can enhance

water solubility and in vivo efficacy.

Bridge Modifications: Replacing the unstable cis-alkene bridge with heterocyclic rings like

thiazoles or incorporating it into a more rigid cyclic system can lock the molecule in the active

conformation and improve stability.

Experimental Protocols
Detailed methodologies are crucial for the accurate evaluation and comparison of CA-4

analogs. Below are protocols for two key experiments.

Cytotoxicity Assay (MTT Assay)
This assay is used to determine the concentration of a compound that inhibits the growth of

cancer cells by 50% (IC50).

Protocol:

Cell Seeding: Cancer cells (e.g., HepG2, MCF-7, HeLa) are seeded in 96-well plates at a

density of 5,000-10,000 cells per well and allowed to adhere overnight.

Compound Treatment: The cells are treated with various concentrations of the test

compounds (typically in a logarithmic series) for a specified period (e.g., 48 or 72 hours).
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MTT Addition: After incubation, the medium is replaced with a fresh medium containing 3-

(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (final concentration

~0.5 mg/mL) and incubated for 2-4 hours at 37°C.

Formazan Solubilization: The MTT-containing medium is removed, and the resulting

formazan crystals are dissolved in a solubilizing agent such as dimethyl sulfoxide (DMSO).

Absorbance Measurement: The absorbance of the solubilized formazan is measured using a

microplate reader at a wavelength of 570 nm.

IC50 Calculation: The percentage of cell viability is calculated relative to untreated control

cells, and the IC50 value is determined by plotting the percentage of viability against the

logarithm of the compound concentration and fitting the data to a sigmoidal dose-response

curve.

In Vitro Tubulin Polymerization Assay
This assay directly measures the effect of a compound on the polymerization of purified tubulin.

Protocol:

Tubulin Preparation: Purified tubulin (e.g., from bovine brain) is prepared in a polymerization

buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA) on ice.

Reaction Mixture: The reaction mixture is prepared in a 96-well plate containing the

polymerization buffer, GTP (to promote polymerization), and the test compound at various

concentrations.

Initiation of Polymerization: The reaction is initiated by adding the cold tubulin solution to the

wells.

Turbidity Measurement: The plate is immediately transferred to a spectrophotometer pre-

warmed to 37°C, and the increase in absorbance at 340 nm is monitored over time (e.g.,

every minute for 60 minutes). The increase in turbidity corresponds to the extent of

microtubule formation.
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Data Analysis: The rate and extent of polymerization are determined from the absorbance

curves. The IC50 value for tubulin polymerization inhibition is the concentration of the

compound that reduces the maximum rate of polymerization by 50% compared to a vehicle

control.

Visualizing the Mechanism and Workflow
To better understand the biological context and experimental approach, the following diagrams

illustrate the signaling pathway affected by Combretastatin A-4 and a typical workflow for

screening its analogs.
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Caption: Mechanism of action of Combretastatin A-4 and its analogs.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15572804/docs?utm_src=pdf-body-img#unraveling-the-structure-activity-relationship-of-combretastatin-a-4-analogs-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Screening and Evaluation of CA-4 Analogs

Design & Synthesis
of CA-4 Analogs

In Vitro Cytotoxicity Screening
(e.g., MTT Assay vs. Cancer Cell Lines)

Identify Potent Analogs
(Low IC50)

 No
(Redesign)

In Vitro Tubulin
Polymerization Assay

 Yes

Mechanism of Action Studies
(Cell Cycle Analysis, Apoptosis Assays)

In Vivo Efficacy Studies
(Xenograft Models)

Lead Optimization

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15572804/docs?utm_src=pdf-body-img#unraveling-the-structure-activity-relationship-of-combretastatin-a-4-analogs-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15572804?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Unveiling_the_Structure_Activity_Relationship_of_Combretastatin_A_4_Analogs_A_Technical_Guide_for_Drug_Development_Professionals.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7084768/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7084768/
https://pubs.acs.org/doi/10.1021/jm010523x
https://globalresearchonline.net/journalcontents/v22-2/30.pdf
https://www.benchchem.com/product/b15572804/docs#unraveling-the-structure-activity-relationship-of-combretastatin-a-4-analogs-a-comparative-guide
https://www.benchchem.com/product/b15572804/docs#unraveling-the-structure-activity-relationship-of-combretastatin-a-4-analogs-a-comparative-guide
https://www.benchchem.com/product/b15572804/docs#unraveling-the-structure-activity-relationship-of-combretastatin-a-4-analogs-a-comparative-guide
https://www.benchchem.com/product/b15572804/docs#unraveling-the-structure-activity-relationship-of-combretastatin-a-4-analogs-a-comparative-guide
https://www.benchchem.com/product/b15572804?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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